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Compound of Interest

Compound Name: Ethyl 3-oxotetradecanoate

Cat. No.: B1296510

An In-depth Technical Guide on the Physical Properties of Ethyl 3-oxotetradecanoate

Introduction

Ethyl 3-oxotetradecanoate is a 3-keto ester, a class of organic compounds characterized by a
ketone functional group on the B-carbon of an ethyl ester. Its structure, featuring a reactive
methylene group positioned between two carbonyl groups, makes it a valuable intermediate in
various organic syntheses. This technical guide provides a comprehensive overview of the
known physical properties of Ethyl 3-oxotetradecanoate, detailed experimental protocols for
their determination, and a visualization of a typical synthetic workflow. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Data Presentation: Physical and Chemical
Properties

The physical and chemical properties of Ethyl 3-oxotetradecanoate are summarized in the
table below. These properties are crucial for its handling, storage, and application in
experimental procedures.
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Property Value Reference
Molecular Formula C16H3003 [1]

Molar Mass 270.41 g/mol [1][2]

CAS Number 74124-22-4 [1][2]

Not explicitly stated, but
Appearance related compounds are

colorless liquids.

Density 0.922 £ 0.06 g/cm3 (Predicted) [1]
Boiling Point 173-175 °C at 10 Torr [1]
Flash Point 126.8 °C [1]
Vapor Pressure 0.00065 mmHg at 25 °C [1]
Refractive Index 1.444 [1]

Esters with long hydrocarbon

chains are generally insoluble

Solubility ) ) )
in water but soluble in organic
solvents.[3][4]

Sealed in a dry environment at

Storage

room temperature.[2]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of a -keto ester like Ethyl 3-oxotetradecanoate.

Determination of Boiling Point via Distillation

The boiling point is a critical indicator of purity for liquid compounds.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
pressure surrounding the liquid, and the liquid changes into a vapor. For compounds that may
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decompose at atmospheric pressure, vacuum distillation is employed to determine the boiling
point at a reduced pressure.

Apparatus:

e Round-bottom flask

e Heating mantle

o Magnetic stirrer and stir bar

« Distillation head (e.g., Hickman still or standard distillation apparatus)
o Condenser

e Receiving flask

e Thermometer

e Vacuum pump and pressure gauge

Procedure:

o The crude Ethyl 3-oxotetradecanoate is placed in the round-bottom flask with a magnetic
stir bar.

o The distillation apparatus is assembled, ensuring all joints are properly sealed.

e The system is connected to a vacuum pump, and the pressure is reduced to a stable value
(e.g., 10 Torr).

o Cooling water is circulated through the condenser.
o The sample is heated gently with continuous stirring.

e The temperature is recorded when the liquid begins to boil and a steady stream of
condensate is collected in the receiving flask. This temperature range is the boiling point at
the recorded pressure.[5]
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Determination of Density

Principle: Density is the mass of a substance per unit volume. For a liquid, it is typically
determined using a pycnometer or a digital density meter.

Apparatus:

» Pycnometer (a flask with a specific, known volume)

e Analytical balance

o Temperature-controlled water bath

Procedure:

e The empty pycnometer is cleaned, dried, and weighed accurately.

e The pycnometer is filled with the sample liquid (Ethyl 3-oxotetradecanoate), ensuring no air
bubbles are present.

e The filled pycnometer is placed in a temperature-controlled water bath (e.g., at 25 °C) to
allow the liquid to reach thermal equilibrium.

e The volume is adjusted precisely to the pycnometer's calibration mark, and any excess liquid
is carefully removed.

e The pycnometer with the sample is weighed again.

o The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus
weight of empty pycnhometer) by the known volume of the pycnometer.

Determination of Refractive Index

Principle: The refractive index of a substance is a dimensionless number that describes how
fast light travels through that material. It is a characteristic property and is also used to assess
the purity of a sample.

Apparatus:
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Abbe refractometer

Constant temperature water bath

Dropper

Lens paper and a suitable solvent (e.g., ethanol or acetone)
Procedure:

e The refractometer is calibrated using a standard of known refractive index (e.g., distilled
water).

e The temperature of the refractometer prisms is regulated using the circulating water bath,
typically to 20 °C or 25 °C.

o Afew drops of Ethyl 3-oxotetradecanoate are placed on the surface of the measuring
prism.

e The prisms are closed, and the light source is positioned.

o The user looks through the eyepiece and adjusts the controls until the dividing line between
the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale.[6]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the synthesis and purification of an
ester, a process relevant to Ethyl 3-oxotetradecanoate.
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Caption: Workflow for Ester Synthesis and Purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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